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Compound of Interest

Compound Name:
cis-1-Boc-4-amino-3-

piperidinemethanol

CAS No.: 1402249-02-8

Cat. No.: B1532910

Get Quote

Mass Spectrometry Characterization Guide: cis-1-Boc-4-amino-3-piperidinemethanol (CAS

1402249-02-8)

Executive Summary
cis-1-Boc-4-amino-3-piperidinemethanol (CAS 1402249-02-8) is a critical chiral intermediate

used in the synthesis of complex heterocyclic pharmaceuticals, particularly kinase inhibitors

and peptidomimetics. Its structural integrity—specifically the cis-stereochemistry and the tert-

butoxycarbonyl (Boc) protecting group—is paramount for downstream reaction success.

This guide provides a definitive mass spectrometry (MS) fragmentation analysis to validate the

identity and purity of this compound. By analyzing the characteristic loss of the Boc group and

the stability of the piperidine core, researchers can distinguish this intermediate from its

deprotected degradation products and structural analogs.
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Feature Specification

Chemical Name cis-1-Boc-4-amino-3-piperidinemethanol

CAS Number 1402249-02-8

Molecular Formula C₁₁H₂₂N₂O₃

Exact Mass 230.1630

Monoisotopic Mass ([M+H]⁺) 231.1705

Key Functional Groups
tert-Butyl carbamate (Boc), Primary Amine,

Primary Alcohol, Piperidine Ring

Experimental Methodology (LC-MS/MS)
To ensure reproducible fragmentation, the following "self-validating" protocol is recommended.

This method minimizes in-source fragmentation while ensuring sufficient ionization of the

secondary amine.

LC Conditions:

Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: Water + 0.1% Formic Acid (Proton source).

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 5 minutes. (Boc groups are hydrophobic; expect retention >

2.5 min).

MS Parameters (ESI+):

Ionization: Electrospray Ionization (Positive Mode).[1]

Capillary Voltage: 3500 V.

Fragmentor Voltage: 100 V (Keep low to prevent premature Boc loss).
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Collision Energy (CE): Stepped 10–30 eV to observe both the parent and the deprotected

core.

Fragmentation Pattern Analysis
The fragmentation of CAS 1402249-02-8 is dominated by the lability of the Boc protecting

group. The spectrum typically exhibits a "staircase" of neutral losses.

Primary Pathway: The Boc Collapse
Precursor Ion ([M+H]⁺, m/z 231.17): The protonated molecular ion.

Loss of Isobutene ([M+H - 56]⁺, m/z 175.11): The tert-butyl group is eliminated as isobutene

(C₄H₈) via a McLafferty-like rearrangement or direct elimination. This is the diagnostic "Boc

signature."

Loss of CO₂ ([M+H - 100]⁺, m/z 131.10): The resulting carbamic acid intermediate is

unstable and rapidly loses CO₂ to yield the protonated free amine core (cis-4-amino-3-

piperidinemethanol).

Secondary Pathway: Core Fragmentation
Loss of Water ([M+H - 100 - 18]⁺, m/z 113.09): The hydroxymethyl group on the piperidine

ring undergoes dehydration.

Ring Cleavage (m/z 84.08): At higher collision energies, the piperidine ring fragments, often

losing the hydroxymethyl side chain.

Pathway Visualization
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Precursor Ion
[M+H]+ = 231.17

Carbamic Acid Intermediate
[M+H - C4H8]+ = 175.11

 Loss of Isobutene (-56 Da)
(McLafferty Rearrangement)

t-Butyl Cation
[C4H9]+ = 57.07

 Direct Cleavage

Deprotected Core
[M+H - Boc]+ = 131.10

 Loss of CO2 (-44 Da)

Dehydrated Core
[m/z 113.09]

 Loss of H2O (-18 Da)

Click to download full resolution via product page

Figure 1: ESI-MS/MS fragmentation pathway of cis-1-Boc-4-amino-3-piperidinemethanol
showing the sequential loss of the Boc protecting group components.

Comparative Performance Guide
In a drug development context, distinguishing the target intermediate from its impurities is

critical. The table below compares the MS signature of the target against its most common

derivatives.
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Compound Role
Precursor
(m/z)

Key Fragment
(m/z)

Differentiator

CAS 1402249-

02-8 (Target)
Intermediate 231.17 175, 131

Loss of 56 Da &

100 Da confirms

Boc presence.

Deprotected

Impurity (Free

Amine)

Degradant 131.10 113, 84

Missing 231

parent; matches

the "core"

fragment of the

target.

Trans-Isomer Stereoisomer 231.17 175, 131

Identical MS

spectrum. Must

be separated by

Chiral LC or

NMR.

Oxidized Impurity

(Carboxylic Acid)
Side Product 245.15 189, 145

Shift of +14 Da

(CH₂OH →

COOH).

Expert Insight: While MS confirms the chemical structure (Boc + Piperidine), it cannot

distinguish the cis isomer from the trans isomer. If stereochemical purity is the goal, this MS

method must be coupled with a chiral column (e.g., Chiralpak AD-H) or validated via NMR

coupling constants.

Troubleshooting & Optimization
Problem: No Parent Ion (231) Observed.

Cause: In-source fragmentation. The Boc group is thermally labile.

Solution: Lower the desolvation temperature (< 350°C) and reduce the Fragmentor/Cone

voltage.

Problem: High Sodium Adduct ([M+Na]⁺ = 253).
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Cause: Glassware contamination or high buffer salt concentration.

Solution: Use LC-MS grade solvents. Sodium adducts do not fragment easily and will

obscure the diagnostic 175/131 transitions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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